R5 peptide

• Molecular Formula: C84H149N29O28
• Molecular Weight: 2013.3 g/mol
• InChI: InChI=1S/C84H149N29O28/c1-5-45(4)66(81(139)109-56(82(140)141)32-44(2)3)113-75(133)54(21-15-31-95-84(92)93)105-73(131)53(20-14-30-94-83(90)91)104-72(130)50(17-7-11-27-86)106-78(136)60(41-118)100-63(122)34-96-68(126)49(16-6-10-26-85)102-77(135)59(40-117)99-64(123)35-98-70(128)58(39-116)112-76(134)55(33-46-22-24-47(121)25-23-46)108-79(137)61(42-119)101-65(124)36-97-69(127)57(38-115)111-74(132)52(19-9-13-29-88)103-71(129)51(18-8-12-28-87)107-80(138)62(43-120)110-67(125)48(89)37-114/h22-25,44-45,48-62,66,114-121H,5-21,26-43,85-89H2,1-4H3,(H,96,126)(H,97,127)(H,98,128)(H,99,123)(H,100,122)(H,101,124)(H,102,135)(H,103,129)(H,104,130)(H,105,131)(H,106,136)(H,107,138)(H,108,137)(H,109,139)(H,110,125)(H,111,132)(H,112,134)(H,113,133)(H,140,141)(H4,90,91,94)(H4,92,93,95)/t45-,48-,49-,50-,51-,52-,53-,54-,55-,56-,57-,58-,59-,60-,61-,62-,66-/m0/s1
• InChIKey: BAMQTFJLZRBIEN-GSPTWROCSA-N

R5 Peptide: Overview and Dual-Function Bioactivity

The R5 peptide, corresponding to the sequence H-Gly-Arg-Gly-Asp-Tyr-OH (GRGDY), is a short synthetic oligopeptide that embodies the functional motifs of two distinct classes of proteins. As a laminin-derived sequence, it contains the canonical Arg-Gly-Asp (RGD) cell-adhesion domain, enabling it to bind to integrin receptors on the cell surface [1]. This bioactivity underpins its use in promoting cell attachment, spreading, and migration for tissue engineering and implant coatings. Uniquely, the peptide also shares identity with a 'silaffin' protein domain from diatoms, endowing it with a potent and specific silica-precipitating ability [2]. This dual-functionality—combining a cell-binding motif with a materials-synthesizing capability—establishes R5 as a versatile building block for creating complex bio-inorganic interfaces and nanostructured materials, a property not commonly found among simple RGD analogs.

Integrin-mediated cell adhesion via RGD motif

Biomimetic silica and TiO₂ precipitation (silaffin-derived)

Surface patterning at defined low ligand densities

• [1] Massia, S. P., & Hubbell, J. A. (1991). An RGD spacing of 440 nm is sufficient for integrin alpha V beta 3-mediated fibroblast spreading and 140 nm for focal contact and stress fiber formation. The Journal of Cell Biology, 114(5), 1089-1100. View Source
• [2] Bregnhøj, M., Lutz, H., Roeters, S. J., Lieberwirth, I., Mertig, R., & Weidner, T. (2022). The Diatom Peptide R5 Fabricates Two-Dimensional Titanium Dioxide Nanosheets. Advanced Materials, 34(23), 2111388. View Source

Why Standard RGD Peptides Cannot Replace R5

Generic substitution with other linear RGD-containing peptides (e.g., GRGDS, RGDS) or even cyclic RGD variants (cRGD) is not a functionally equivalent choice for applications requiring the unique bifunctionality of the R5 peptide. While other RGD peptides share the cell-adhesion mechanism, they lack the silaffin-derived, biomimetic silica-precipitating activity that is inherent to the R5 sequence [1]. This distinct catalytic property enables the R5 peptide to act as a molecular template for the controlled assembly of inorganic materials like silica nanoparticles (SiNPs) and titanium dioxide (TiO₂) nanostructures under mild, aqueous conditions [2], [3]. Therefore, substituting R5 with a standard RGD peptide in protocols for creating bioactive coatings with controllable micro-roughness or for synthesizing bio-templated nanomaterials would result in the complete loss of this essential materials-synthesis function. The quantitative evidence below details these specific, non-interchangeable performance characteristics.

Standard RGD peptides lack silica-precipitating activity

They cannot template inorganic nanomaterials or create micro-rough coatings, limiting function to cell-adhesion only.

Cyclic or linear RGD analogs miss the silaffin motif

Biomimetic materials synthesis is unique to R5; replacement results in loss of the dual-function capability.

• [1] Bregnhøj, M., Lutz, H., Roeters, S. J., Lieberwirth, I., Mertig, R., & Weidner, T. (2022). The Diatom Peptide R5 Fabricates Two-Dimensional Titanium Dioxide Nanosheets. Advanced Materials, 34(23), 2111388. View Source
• [2] Jo, Y. K., Choi, B. H., Kim, C. S., & Cha, H. J. (2017). Diatom-Inspired Silica Nanostructure Coatings with Controllable Microroughness Using an Engineered Mussel Protein Glue to Accelerate Bone Growth on Titanium-Based Implants. Advanced Materials, 29(46), 1704906. View Source
• [3] Bregnhøj, M., Lutz, H., Roeters, S. J., Lieberwirth, I., Mertig, R., & Weidner, T. (2022). The Diatom Peptide R5 Fabricates Two-Dimensional Titanium Dioxide Nanosheets. Advanced Materials, 34(23), 2111388. View Source

Quantitative Evidence for R5 Peptide Selection

Microrough Silica Coatings for Enhanced Osteogenesis

A bioengineered recombinant mussel adhesive protein fused with the silica-precipitating R5 peptide (R5-MAP) enables the creation of a microrough surface coating of silica nanoparticles (SiNPs) on titanium implants [1]. This specific capability differentiates R5 from standard RGD peptides, which are used solely for their cell-adhesion properties and lack this materials-synthesis function. The R5-MAP-based coating significantly enhanced the in vitro osteogenic differentiation of preosteoblasts compared to controls, and further promoted in vivo bone tissue formation on a titanium implant within a calvarial defect site [1].

Microrough Silica Coating

Head-to-head

R5-MAP fusion: multilayer SiNP assembly, enhanced osteogenic differentiation

Untreated titanium: no SiNP coating, no reported osteopromotive effect

Supports a unique implant coating function not achievable with standard RGD.

In vitro preosteoblasts, rat calvarial defect model.

Evidence Dimension	Surface Coating Functionality
Target Compound Data	R5-MAP fusion protein enables direct control of microroughness through multilayer assembly of SiNP nanostructures; enhances in vitro osteogenic differentiation and in vivo bone formation.
Comparator Or Baseline	Titanium implant surface without R5-MAP coating (untreated control).
Quantified Difference	Not numerically quantified in the provided abstract, but stated as 'significantly enhances the in vitro osteogenic cellular behaviors... and promotes the in vivo bone tissue formation' [1].
Conditions	In vitro culture of preosteoblasts; in vivo rat calvarial defect model.

Why This Matters

For procurement related to implant surface engineering, the R5 peptide enables a unique, biomimetic approach to creating osteopromotive coatings that standard RGD peptides cannot provide.

• [1] Jo, Y. K., Choi, B. H., Kim, C. S., & Cha, H. J. (2017). Diatom-Inspired Silica Nanostructure Coatings with Controllable Microroughness Using an Engineered Mussel Protein Glue to Accelerate Bone Growth on Titanium-Based Implants. Advanced Materials, 29(46), 1704906. View Source

Biomimetic Synthesis of 2D Titanium Dioxide Nanosheets

The R5 peptide, acting as a silaffin mimic, can precipitate free-standing, self-supported two-dimensional sheets of titanium dioxide (TiO₂) at an air-water interface [1]. This capability is not reported for standard cell-adhesive RGD peptides (e.g., GRGDS), whose primary function is receptor binding. The resulting TiO₂ nanosheets are stable over dimensions of tens of micrometers [1]. This represents a green synthesis route for a technologically important nanomaterial.

2D TiO₂ Nanosheet Synthesis

Cross-study comparable

R5 precipitates free-standing 2D TiO₂ nanosheets at air-water interface

Standard RGD peptides: no reported TiO₂-precipitating function

Demonstrates a unique biomimetic materials-synthesis function.

Stability over tens of micrometers.

Evidence Dimension	Biomimetic Materials Synthesis Capability
Target Compound Data	R5 peptide precipitates free-standing, self-supported 2D TiO₂ nanosheets at the air-water interface, stable over tens of micrometers.
Comparator Or Baseline	Standard RGD peptides (e.g., GRGDS) which are not known to possess this catalytic function.
Quantified Difference	Qualitative difference: a material-synthesizing function is present in R5 and absent in the comparator.
Conditions	In vitro, biomimetic synthesis at the air-water interface.

Why This Matters

This demonstrates a unique, value-added function for R5 in the synthesis of advanced nanomaterials, justifying its selection over standard RGD peptides for materials science applications.

• [1] Bregnhøj, M., Lutz, H., Roeters, S. J., Lieberwirth, I., Mertig, R., & Weidner, T. (2022). The Diatom Peptide R5 Fabricates Two-Dimensional Titanium Dioxide Nanosheets. Advanced Materials, 34(23), 2111388. View Source

Integrin Binding Specificity for αvβ3 Receptor

Surface-immobilized GRGDY (R5) peptide exhibits distinct integrin-binding selectivity. On substrates presenting 100 fmol/cm² of GRGDY, cell adhesion and spreading were blocked by vitronectin receptor antiserum specific for integrin αvβ3, while an antiserum for the fibronectin receptor α5β1 did not block adhesion [1]. This demonstrates a preferential engagement of the αvβ3 integrin by R5 under these defined surface conditions, a finding that may differ from the broader integrin-binding profiles of other RGD peptides derived from fibronectin (e.g., GRGDSP).

Integrin Specificity (αvβ3)

Head-to-head

R5 (100 fmol/cm²): adhesion blocked by anti-αvβ3, not anti-α5β1

Fibronectin RGD (e.g. GRGDSP): binds both α5β1 and αvβ3

Preferential αvβ3 engagement reported under defined surface conditions.

Human fibroblasts on grafted substrates.

Evidence Dimension	Integrin Receptor Binding Specificity
Target Compound Data	R5 (GRGDY) peptide on a surface at 100 fmol/cm²: adhesion/spreading blocked by anti-αvβ3 antiserum, but not by anti-α5β1 antiserum.
Comparator Or Baseline	Fibronectin-derived RGD peptides (e.g., GRGDSP), which are known to bind both α5β1 and αvβ3 integrins.
Quantified Difference	Qualitative difference in receptor specificity as demonstrated by antibody blocking experiments.
Conditions	In vitro adhesion assay with human foreskin fibroblasts on covalently grafted peptide substrates.

Why This Matters

This data provides a basis for selecting R5 peptide when an application requires preferential engagement of the αvβ3 integrin over α5β1, which can lead to different downstream cellular responses.

• [1] Massia, S. P., & Hubbell, J. A. (1991). An RGD spacing of 440 nm is sufficient for integrin alpha V beta 3-mediated fibroblast spreading and 140 nm for focal contact and stress fiber formation. The Journal of Cell Biology, 114(5), 1089-1100. View Source

Ligand Spacing Requirements for Cell Spreading

Quantitative studies using covalently grafted R5 (GRGDY) peptide on otherwise non-adhesive substrates have precisely defined the minimal ligand-receptor interaction requirements for human foreskin fibroblasts [1]. The peptide density required for complete cell spreading was found to be very low, reaching a maximum at 1 fmol/cm². More critically, the study established that a peptide-to-peptide spacing of 440 nm is sufficient for αvβ3-mediated cellular spreading, while a spacing of 140 nm is required for focal contact and stress fiber formation [1]. These defined spatial parameters are essential for designing biomaterials and are specific to the R5 sequence used in this study.

Ligand Spacing Thresholds

Head-to-head

440 nm

for spreading · 140 nm for focal contacts · at 1 fmol/cm²

Establishes low-density surface design rules for cell adhesion.

Much larger spacing than previous adsorbed protein studies.

Evidence Dimension	Surface Ligand Density and Spacing Requirements for Cellular Function
Target Compound Data	Maximal cell spreading at 1 fmol/cm². Spacing for spreading: 440 nm. Spacing for focal contacts: 140 nm.
Comparator Or Baseline	Previous studies with adsorbed adhesion proteins or RGD-albumin conjugates, which reported much smaller spacing requirements (i.e., higher ligand densities).
Quantified Difference	R5 peptide spacings are 'much larger than those reported in previous studies' [1], indicating that fewer ligands are required to support these cellular functions.
Conditions	In vitro adhesion assay with human foreskin fibroblasts on covalently grafted peptide substrates.

Why This Matters

This provides critical, quantifiable design rules for creating surfaces that control cell behavior, demonstrating that R5 peptide can be effective at very low surface densities, potentially reducing material costs.

• [1] Massia, S. P., & Hubbell, J. A. (1991). An RGD spacing of 440 nm is sufficient for integrin alpha V beta 3-mediated fibroblast spreading and 140 nm for focal contact and stress fiber formation. The Journal of Cell Biology, 114(5), 1089-1100. View Source

Optimal Research and Industrial Applications

Bioactive Micro-Rough Implant Coatings for Osseointegration

Leverage the R5 peptide, specifically in its recombinant fusion protein form (R5-MAP), to fabricate a silica nanoparticle (SiNP) coating with controllable microroughness on titanium-based implants. This application directly utilizes the peptide's unique silica-precipitating activity to create a surface topography that enhances the osteogenic differentiation of preosteoblasts and promotes in vivo bone tissue formation, a functional outcome not achievable with standard RGD peptides alone [1].

Green Synthesis of Two-Dimensional TiO₂ Nanosheets

Employ the R5 peptide as a biomimetic template to precipitate free-standing, self-supported 2D TiO₂ nanosheets at an air-water interface. This method exploits the silaffin-like, inorganic-material-synthesizing capability of R5 to produce technologically relevant nanomaterials through an environmentally friendly, aqueous process, a function absent in conventional cell-adhesive peptides [1].

Precisely Patterned Substrates with Controlled Integrin Engagement

Utilize R5 (GRGDY) peptide to create cell culture substrates with a quantitatively defined ligand density and spacing. Based on the established thresholds of 1 fmol/cm² for maximal spreading and 140 nm spacing for focal adhesion formation, researchers can design surfaces to control the morphology and adhesion state of fibroblasts [1]. Furthermore, the demonstrated preferential engagement of the αvβ3 integrin by surface-immobilized R5 over α5β1 enables studies of integrin-specific signaling pathways [1].

Application

Selection Property

Validation Focus

Bioactive Micro-Rough Implant Coatings

Silica-precipitating bioactivity with R5-MAP

Osteogenic differentiation and in vivo bone formation endpoints

Green Synthesis of 2D TiO₂ Nanosheets

Biomimetic TiO₂ templating at air-water interface

Nanosheet stability and dimensional characterization

Integrin-Specific Patterned Substrates

Low-density αvβ3 integrin engagement

Ligand spacing effects on cell spreading and adhesion

• [1] Jo, Y. K., Choi, B. H., Kim, C. S., & Cha, H. J. (2017). Diatom-Inspired Silica Nanostructure Coatings with Controllable Microroughness Using an Engineered Mussel Protein Glue to Accelerate Bone Growth on Titanium-Based Implants. Advanced Materials, 29(46), 1704906. View Source
• [2] Bregnhøj, M., Lutz, H., Roeters, S. J., Lieberwirth, I., Mertig, R., & Weidner, T. (2022). The Diatom Peptide R5 Fabricates Two-Dimensional Titanium Dioxide Nanosheets. Advanced Materials, 34(23), 2111388. View Source
• [3] Massia, S. P., & Hubbell, J. A. (1991). An RGD spacing of 440 nm is sufficient for integrin alpha V beta 3-mediated fibroblast spreading and 140 nm for focal contact and stress fiber formation. The Journal of Cell Biology, 114(5), 1089-1100. View Source